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Compound of Interest

Compound Name: (3R,10R,14aS)-AZD4625

Cat. No.: B10829304 Get Quote

Essential Safety and Handling Guide for
(3R,10R,14aS)-AZD4625
This guide provides crucial safety and logistical information for handling the research

compound (3R,10R,14aS)-AZD4625. Given that this compound is an isomer of AZD4625, a

potent and selective KRASG12C inhibitor used in cancer research, it should be handled with

the utmost care as a potentially hazardous and cytotoxic agent.[1][2][3] Adherence to these

procedures is critical for personnel safety and environmental protection.

Hazard Classification: While a specific Safety Data Sheet (SDS) for (3R,10R,14aS)-AZD4625
is not readily available, compounds in this class may be harmful if swallowed and are often

toxic to aquatic life with long-lasting effects.[3] Primary routes of exposure include inhalation,

ingestion, and skin and eye contact.[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. Double gloving is recommended.[3]
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves (double-gloving

recommended).

Eye Protection Safety Glasses/Goggles

Chemical splash goggles or

safety glasses with side

shields.

Body Protection Lab Coat/Gown
A protective lab coat or gown,

preferably disposable.

Respiratory Protection Respirator

An N95 or higher-rated

respirator should be used

when handling powders or if

there is a risk of aerosolization.

Operational and Handling Plan
Handling Precautions:

Work in a designated area, preferably within a certified chemical fume hood or a biological

safety cabinet, to avoid the creation of dust or aerosols.[3]

Ensure the work area is well-ventilated.[3]

Read all available safety information and have a clear understanding of the experimental

protocol before beginning any work.[4][5]

Avoid all skin contact by wearing appropriate protective apparel.[6]

Wash hands and arms thoroughly with soap and water immediately after handling the

compound.[5][6]

Do not eat, drink, or apply cosmetics in the laboratory.[4][7]

Ensure that all safety equipment, such as eyewash stations and emergency showers, is

readily accessible.[4][5]
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Storage:

Keep the container tightly sealed.[3]

Store in a cool, well-ventilated area, away from direct sunlight and ignition sources.[3] The

recommended storage temperature is often -20°C or -80°C.[1][2][3]

Disposal Plan
Proper disposal of (3R,10R,14aS)-AZD4625 and any contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

All waste contaminated with (3R,10R,14aS)-AZD4625, including unused compound,

solutions, and contaminated consumables, must be treated as hazardous chemical waste.[3]

[8]

Segregate this waste from other laboratory waste streams.[8]

Collect solid waste, such as contaminated gloves, pipette tips, and absorbent pads, in a

designated, clearly labeled hazardous waste container.[8][9]

Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.[8]

Empty containers that held the pure compound should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as liquid hazardous waste.[3]

Final Disposal:

Hazardous waste must be disposed of through the institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.[3]

The typical method for disposing of cytotoxic waste is high-temperature incineration.[3]

Never dispose of this compound or its containers in the regular trash or down the drain.[3]
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Caption: Workflow for safe handling of (3R,10R,14aS)-AZD4625.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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